4-[[(4-chlorophenyl)sulfonyl](methyl)amino]-N-[3-(methylthio)phenyl]benzamide

• IUPAC Name: 4-[(4-chlorophenyl)sulfonyl-methylamino]-N-(3-methylsulfanylphenyl)benzamide
• InChI: InChI=1S/C21H19ClN2O3S2/c1-24(29(26,27)20-12-8-16(22)9-13-20)18-10-6-15(7-11-18)21(25)23-17-4-3-5-19(14-17)28-2/h3-14H,1-2H3,(H,23,25)
• InChI Key: TUUWBTQOESVXBM-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=C(C=C1)C(=O)NC2=CC(=CC=C2)SC)S(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C21H19ClN2O3S2
• Molecular Weight: 447.0 g/mol

Description

4-[[(4-chlorophenyl)sulfonyl](methyl)amino]-N-[3-(methylthio)phenyl]benzamide, also known as MK-0677, is a selective agonist of the growth hormone secretagogue receptor (GHSR) and has been extensively studied for its potential therapeutic applications.

Mechanism of Action

4-[[(4-chlorophenyl)sulfonyl](methyl)amino]-N-[3-(methylthio)phenyl]benzamide acts as a selective agonist of the GHSR, a G protein-coupled receptor expressed in the pituitary gland and hypothalamus. Binding of 4-[[(4-chlorophenyl)sulfonyl](methyl)amino]-N-[3-(methylthio)phenyl]benzamide to the GHSR stimulates the release of growth hormone from the pituitary gland, leading to an increase in insulin-like growth factor-1 (IGF-1) levels. 4-[[(4-chlorophenyl)sulfonyl](methyl)amino]-N-[3-(methylthio)phenyl]benzamide also has an indirect effect on the release of other hormones, such as cortisol and prolactin.
Biochemical and Physiological Effects
4-[[(4-chlorophenyl)sulfonyl](methyl)amino]-N-[3-(methylthio)phenyl]benzamide has been shown to increase lean body mass, reduce body fat, and improve bone mineral density in both animal and human studies. It also has a positive effect on lipid metabolism, increasing high-density lipoprotein (HDL) cholesterol levels while reducing low-density lipoprotein (LDL) cholesterol levels. 4-[[(4-chlorophenyl)sulfonyl](methyl)amino]-N-[3-(methylthio)phenyl]benzamide has been shown to improve glucose metabolism and insulin sensitivity in obese individuals.

Advantages and Limitations for Lab Experiments

4-[[(4-chlorophenyl)sulfonyl](methyl)amino]-N-[3-(methylthio)phenyl]benzamide has several advantages for lab experiments, including its selectivity for the GHSR and its ability to stimulate growth hormone release without affecting other hormones. However, its use in animal studies can be limited by its short half-life and the need for frequent dosing. In addition, the effects of 4-[[(4-chlorophenyl)sulfonyl](methyl)amino]-N-[3-(methylthio)phenyl]benzamide on long-term health outcomes are not yet fully understood.

Future Directions

Future research on 4-[[(4-chlorophenyl)sulfonyl](methyl)amino]-N-[3-(methylthio)phenyl]benzamide could focus on its potential use in the treatment of age-related muscle loss and frailty, as well as its effects on cognitive function and mood. The development of more potent and selective GHSR agonists could also lead to new therapeutic applications for this class of compounds. Further studies are needed to fully understand the long-term effects of 4-[[(4-chlorophenyl)sulfonyl](methyl)amino]-N-[3-(methylthio)phenyl]benzamide on health outcomes and to identify any potential safety concerns.
Conclusion
4-[[(4-chlorophenyl)sulfonyl](methyl)amino]-N-[3-(methylthio)phenyl]benzamide is a selective agonist of the GHSR that has been extensively studied for its potential therapeutic applications. Its ability to stimulate growth hormone release has been demonstrated in both animal and human studies, and it has shown promise for the treatment of growth hormone deficiency, muscle wasting, osteoporosis, and obesity. While 4-[[(4-chlorophenyl)sulfonyl](methyl)amino]-N-[3-(methylthio)phenyl]benzamide has several advantages for lab experiments, further research is needed to fully understand its long-term effects on health outcomes and to identify any potential safety concerns.

Scientific Research Applications

4-[[(4-chlorophenyl)sulfonyl](methyl)amino]-N-[3-(methylthio)phenyl]benzamide has been extensively studied for its potential therapeutic applications, particularly in the field of growth hormone deficiency and related disorders. Its ability to stimulate the release of growth hormone from the pituitary gland has been demonstrated in both animal and human studies. It has also been investigated for its potential use in the treatment of muscle wasting, osteoporosis, and obesity.